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Abstract
Lalioside, a phenolic glycoside with the chemical formula C₁₄H₁₈O₁₀, is a naturally occurring

compound that has garnered interest within the scientific community. It has been identified in

various plant species, including henna (Lawsonia inermis), yerba maté (Ilex paraguariensis),

and the water lily (Nymphaea nouchali). Of particular significance is its documented

antileishmanial activity against Leishmania tropica. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Lalioside, details

on its isolation and structural characterization, and insights into its biological activities and

associated signaling pathways.

Chemical and Physical Properties
The structural and physicochemical properties of Lalioside are fundamental to understanding

its biological activity and potential for drug development. While experimentally determined data

for some physical properties remain to be fully documented in publicly accessible literature, a

combination of computed data and spectroscopic analysis provides a solid foundation for its

characterization.
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Property Value/Description Source

Molecular Formula C₁₄H₁₈O₁₀ PubChem

Molecular Weight 346.29 g/mol Benchchem[1]

CAS Number 116964-03-5 Benchchem[1]

IUPAC Name

1-[3,4,6-trihydroxy-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]ethanone

PubChem[2]

High-Resolution Mass

Spectrometry (HR-ESI-MS)
m/z 347.0976 [M+H]⁺ Benchchem[1]

Computed XLogP3 -1.1 PubChem

Computed Hydrogen Bond

Donor Count
7 PubChem

Computed Hydrogen Bond

Acceptor Count
10 PubChem

Computed Rotatable Bond

Count
4 PubChem

Computed Topological Polar

Surface Area
177 Å² PubChem

Note: Some physical properties such as melting point, boiling point, and specific solubility data

are not readily available in the cited literature and require further experimental determination.

Experimental Protocols
Isolation of Lalioside from Natural Sources
Lalioside has been successfully isolated from several botanical sources. The general workflow

for its extraction and purification is outlined below.
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Figure 1: General workflow for the isolation of Lalioside.

Methodology:

Plant Material Preparation: The plant material (e.g., leaves of Lawsonia inermis) is collected,

air-dried, and ground into a fine powder.

Extraction: The powdered material is subjected to solvent extraction, typically with methanol,

at room temperature for an extended period.

Filtration and Concentration: The resulting extract is filtered to remove solid plant debris and

then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Column Chromatography: The crude extract is then subjected to column chromatography

over silica gel. Elution is performed with a gradient of solvents, starting with a non-polar

solvent and gradually increasing the polarity (e.g., a gradient of n-hexane, chloroform, ethyl

acetate, and methanol).[1]

Fraction Collection and Analysis: Fractions are collected and monitored by Thin-Layer

Chromatography (TLC) to identify those containing Lalioside.[1]

Preparative High-Performance Liquid Chromatography (HPLC): The fractions enriched with

Lalioside are pooled and further purified using preparative HPLC to yield the pure

compound.[1]

Structural Elucidation
The structure of Lalioside has been determined using a combination of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC, and NOESY) NMR experiments are crucial for establishing the connectivity of atoms
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and the stereochemistry of the molecule.[1] While specific chemical shift values are not

detailed in the readily available literature, these experiments in combination confirm the

phenolic glycoside structure.

Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HR-

ESI-MS) is used to determine the accurate mass and elemental composition of the molecule.

The observation of a protonated molecular ion at m/z 347.0976 [M+H]⁺ is consistent with the

molecular formula C₁₄H₁₈O₁₀.[1]

Biological Activity and Signaling Pathways
Antileishmanial Activity
Lalioside has demonstrated notable biological activity against the protozoan parasite

Leishmania tropica, the causative agent of cutaneous leishmaniasis. Research has reported

IC₅₀ values for its antileishmanial activity, highlighting its potential as a lead compound for the

development of new anti-parasitic drugs.[1]

Involvement in the MAPK/Nrf2/HO-1/ROS Signaling
Pathway
Recent studies on the stem extract of Nymphaea nouchali, a known source of Lalioside, have

shed light on its potential mechanism of action in mitigating oxidative stress. The extract was

found to attenuate oxidative stress through the regulation of the MAPK/Nrf2/HO-1/ROS

pathway.
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Figure 2: Proposed modulation of the MAPK/Nrf2/HO-1/ROS pathway by Lalioside-containing
extracts.

This signaling cascade is a crucial cellular defense mechanism against oxidative stress.

MAPK (Mitogen-Activated Protein Kinases): These are key signaling proteins that respond to

external stimuli.
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Nrf2 (Nuclear factor erythroid 2-related factor 2): A transcription factor that regulates the

expression of antioxidant proteins.

HO-1 (Heme oxygenase-1): An enzyme with antioxidant and anti-inflammatory properties.

ROS (Reactive Oxygen Species): Highly reactive molecules that can damage cells.

The study suggests that the Nymphaea nouchali stem extract, containing Lalioside, can

modulate the MAPK pathway, leading to the activation of Nrf2. Activated Nrf2 then upregulates

the expression of HO-1, which in turn helps to reduce the levels of harmful ROS, thereby

protecting cells from oxidative damage.

Conclusion and Future Directions
Lalioside is a phenolic glycoside with established antileishmanial activity and potential

involvement in cellular antioxidant pathways. While its basic chemical properties and structure

have been characterized, further research is warranted. Specifically, the determination of

quantitative physical properties, detailed investigation into its mechanism of antileishmanial

action, and elucidation of its precise role in modulating the MAPK/Nrf2/HO-1 pathway will be

crucial for advancing its potential as a therapeutic agent. The detailed experimental protocols

for its isolation and the availability of its spectroscopic data provide a solid basis for future

research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Lalioside: Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674333#physical-and-chemical-properties-of-
lalioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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